Cas no 1374510-83-4 (Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 1374510-83-4
• MF: C₁₄H₁₉N₅O₃
• MW: 305.332362413406
• MDL: MFCD22374866
• CID: 4697672
• Update Time: 2025-06-10

Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-[(E)-2-(dimethylamino)vinyl]-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• T5268
• [1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylic acid, 7-[(E)-2-(dimethylamino)ethenyl]-2-(methoxymethyl)-, ethyl ester
• Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• MDL： MFCD22374866
• Inchi： 1S/C14H19N5O3/c1-5-22-13(20)10-8-15-14-16-12(9-21-4)17-19(14)11(10)6-7-18(2)3/h6-8H,5,9H2,1-4H3/b7-6+
• InChI Key： VNHJWQCWQZZGEN-VOTSOKGWSA-N
• SMILES： O(CC)C(C1C=NC2=NC(COC)=NN2C=1/C=C/N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 404
• Topological Polar Surface Area: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Research Brief on Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS: 1374510-83-4)

Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS: 1374510-83-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazolopyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate involves a multi-step process that includes the condensation of key intermediates under controlled conditions. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for subsequent biological testing. The compound's structure has been confirmed using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring its identity and purity for further studies.

In recent preclinical studies, Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate has demonstrated significant inhibitory activity against several protein kinases, which are often implicated in cancer and inflammatory diseases. Specifically, the compound has shown potent inhibition of kinases involved in cell proliferation and survival pathways. These findings suggest its potential as a lead compound for the development of new anticancer agents. Further mechanistic studies are underway to explore its selectivity and off-target effects.

Another area of interest is the compound's pharmacokinetic properties. Preliminary data indicate that Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate exhibits favorable absorption and distribution profiles in animal models. However, its metabolic stability and potential toxicity require further investigation to assess its suitability for clinical development. Researchers are also exploring structural modifications to enhance its bioavailability and reduce any adverse effects.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential in other therapeutic areas. For instance, its anti-inflammatory properties have been investigated in models of chronic inflammation, where it has shown efficacy in reducing pro-inflammatory cytokine production. These findings open new avenues for its application in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate as a therapeutic agent. Issues such as solubility, formulation, and scalability of synthesis need to be addressed to facilitate its transition from the laboratory to clinical trials. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, Ethyl 7-(E)-2-(Dimethylamino)vinyl-2-(methoxymethyl)-1,2,4triazolo1,5-apyrimidine-6-carboxylate (CAS: 1374510-83-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for further research and development. Continued studies will be crucial to fully understand its therapeutic potential and address the challenges associated with its development. This compound exemplifies the innovative approaches being pursued in the search for new and effective treatments for complex diseases.